Cas no 195061-02-0 (5-Ethyl-2-methyl-1-sulfanylnonan-3-one)

195061-02-0 structure
Product name:5-Ethyl-2-methyl-1-sulfanylnonan-3-one
5-Ethyl-2-methyl-1-sulfanylnonan-3-one Chemical and Physical Properties
Names and Identifiers
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- 195061-02-0
- DTXSID40772916
- 5-ETHYL-2-METHYL-1-SULFANYLNONAN-3-ONE
- 5-Ethyl-2-methyl-1-sulfanylnonan-3-one
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- Inchi: InChI=1S/C12H24OS/c1-4-6-7-11(5-2)8-12(13)10(3)9-14/h10-11,14H,4-9H2,1-3H3
- InChI Key: MTTYVVOGHGKYAV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 216.15478656Da
- Monoisotopic Mass: 216.15478656Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 18.1Ų
5-Ethyl-2-methyl-1-sulfanylnonan-3-one Related Literature
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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